Cas no 82153-68-2 (2-Chloro-5-ethoxypyrimidine)

• Product Name: 2-Chloro-5-ethoxypyrimidine
• CAS No: 82153-68-2
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD10697651
• CID: 830492
• Update Time: 2025-05-25

2-Chloro-5-ethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethoxypyrimidine
• 2-Chloro-5-ethoxy-pyrimidine
• 2-Chloro-5-ethoxypyrimidine (ACI)

• MDL： MFCD10697651
• Inchi： 1S/C6H7ClN2O/c1-2-10-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3
• InChI Key： QFRSOKNULFUQDS-UHFFFAOYSA-N
• SMILES： ClC1N=CC(OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Additional information on 2-Chloro-5-ethoxypyrimidine

Introduction to 2-Chloro-5-ethoxypyrimidine (CAS No. 82153-68-2)

2-Chloro-5-ethoxypyrimidine, with the chemical formula C₆H₇ClN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound has garnered considerable attention due to its versatile reactivity and its role in the development of various biologically active molecules. The presence of both chloro and ethoxy substituents on the pyrimidine ring imparts unique chemical properties that make it a valuable building block for medicinal chemists.

The CAS No. 82153-68-2 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and quality control. As a key intermediate, 2-Chloro-5-ethoxypyrimidine is frequently employed in the synthesis of more complex molecules, including antiviral, anticancer, and antimicrobial agents. Its structural features allow for facile functionalization via nucleophilic substitution reactions, making it a cornerstone in the construction of heterocyclic compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Chloro-5-ethoxypyrimidine. Researchers have explored novel catalytic systems that enhance the efficiency of its transformations, reducing reaction times and improving yields. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption are paramount. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized for the introduction of diverse functional groups onto the pyrimidine core, expanding the synthetic toolkit available to medicinal chemists.

In the realm of drug discovery, 2-Chloro-5-ethoxypyrimidine has been utilized in the development of next-generation therapeutics. Its incorporation into lead structures has led to compounds with enhanced pharmacological profiles. For example, derivatives of this intermediate have shown promise as inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The ethoxy group, in particular, contributes to metabolic stability while maintaining binding affinity to biological targets.

The agrochemical industry has also benefited from the applications of 2-Chloro-5-ethoxypyrimidine. Pyrimidine-based compounds are known for their efficacy as herbicides and pesticides, and modifications to this core structure can yield novel agrochemicals with improved selectivity and environmental safety. Current research focuses on developing formulations that reduce systemic toxicity while maintaining high efficacy against target pests.

From a mechanistic perspective, understanding the reactivity of 2-Chloro-5-ethoxypyrimidine is crucial for optimizing its use in synthetic pathways. Computational studies have provided insights into transition states and reaction pathways, enabling chemists to design more efficient synthetic routes. Additionally, kinetic studies have elucidated the factors influencing reaction rates, which is essential for scaling up processes from laboratory to industrial scales.

The role of 2-Chloro-5-ethoxypyrimidine in medicinal chemistry is further underscored by its presence in several patents and licensed drugs. Its structural motifs are evident in approved therapeutics targeting a wide range of diseases. As research continues to uncover new biological pathways and therapeutic targets, the demand for high-quality intermediates like 2-Chloro-5-ethoxypyrimidine is expected to grow.

Safety considerations are paramount when handling 2-Chloro-5-ethoxypyrimidine, despite not being classified as a hazardous material under standard regulations. Proper storage conditions—such as cool temperatures and inert atmospheres—are recommended to prevent degradation. Handling should be conducted in well-ventilated areas with appropriate personal protective equipment (PPE), including gloves and safety goggles.

The future prospects for 2-Chloro-5-ethoxypyrimidine are bright, with ongoing research exploring new applications and synthetic strategies. Innovations in flow chemistry and continuous manufacturing could further streamline its production, making it more accessible for academic and industrial applications. Collaborative efforts between academia and industry will continue to drive advancements in pyrimidine chemistry.